Cas no 1404194-50-8 (1,3-Difluoro-5-(trifluoromethoxy)benzene)

• Product Name: 1,3-Difluoro-5-(trifluoromethoxy)benzene
• CAS No: 1404194-50-8
• MF: C₇H₃F₅O
• MW: 198.090139627457
• MDL: MFCD22581043
• CID: 3043818
• PubChem ID: 19352017
• Update Time: 2025-06-09

1,3-Difluoro-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Difluoro-5-(trifluoromethoxy)benzene
• 3,5-Difluoro-1-(trifluoromethoxy)benzene 99%
• 3,5-Difluoro-1-(trifluoromethoxy)benzene
• Benzene, 1,3-difluoro-5-(trifluoromethoxy)-
• 1404194-50-8
• MFCD22581043
• MS-20345
• BBL101985
• LDNQHCRDKTWUGG-UHFFFAOYSA-N
• AKOS016016088
• CS-0334202
• Benzene, 1,?3-?difluoro-?5-?(trifluoromethoxy)?-
• SCHEMBL8149838
• STL555782

• MDL： MFCD22581043
• Inchi： 1S/C7H3F5O/c8-4-1-5(9)3-6(2-4)13-7(10,11)12/h1-3H
• InChI Key： LDNQHCRDKTWUGG-UHFFFAOYSA-N
• SMILES： C1(F)=CC(OC(F)(F)F)=CC(F)=C1

Computed Properties

• Exact Mass: 198.01040553g/mol
• Monoisotopic Mass: 198.01040553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1,3-Difluoro-5-(trifluoromethoxy)benzene

Introduction to 1,3-Difluoro-5-(trifluoromethoxy)benzene (CAS No. 1404194-50-8)

1,3-Difluoro-5-(trifluoromethoxy)benzene, with the CAS number 1404194-50-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes two fluorine atoms and a trifluoromethoxy group attached to a benzene ring. These functional groups confer specific chemical and physical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The molecular formula of 1,3-Difluoro-5-(trifluoromethoxy)benzene is C₉H₄F₅O, and its molecular weight is approximately 226.12 g/mol. The compound is a colorless liquid at room temperature and exhibits high stability under normal conditions. Its boiling point is around 170°C, and it has a density of about 1.46 g/cm³. These physical properties make it suitable for various synthetic processes and applications.

In the realm of medicinal chemistry, 1,3-Difluoro-5-(trifluoromethoxy)benzene has been extensively studied for its potential as a building block in the development of novel drugs. The presence of fluorine atoms and the trifluoromethoxy group can significantly influence the pharmacokinetic and pharmacodynamic properties of drug molecules. For instance, these groups can enhance the lipophilicity and metabolic stability of drug candidates, thereby improving their bioavailability and therapeutic efficacy.

Recent research has highlighted the role of fluorinated compounds in drug discovery, particularly in the development of central nervous system (CNS) drugs. A study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of 1,3-Difluoro-5-(trifluoromethoxy)benzene exhibited potent activity against specific CNS disorders, such as Alzheimer's disease and Parkinson's disease. The fluorine atoms were found to enhance the blood-brain barrier permeability of these compounds, making them promising candidates for further clinical evaluation.

Beyond medicinal applications, 1,3-Difluoro-5-(trifluoromethoxy)benzene has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of functional materials with applications in electronics and optoelectronics. For example, a 2021 study published in Advanced Materials reported the use of this compound as a precursor for the synthesis of high-performance organic semiconductors. The resulting materials exhibited excellent charge transport properties and were used to fabricate efficient organic field-effect transistors (OFETs).

The synthetic accessibility of 1,3-Difluoro-5-(trifluoromethoxy)benzene is another factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the sequential introduction of fluorine atoms and the trifluoromethoxy group onto a benzene ring using well-established chemical reactions such as electrophilic aromatic substitution and nucleophilic substitution. These synthetic strategies have been optimized to ensure high yields and purity levels, making 1,3-Difluoro-5-(trifluoromethoxy)benzene readily available for research and industrial applications.

In conclusion, 1,3-Difluoro-5-(trifluoromethoxy)benzene (CAS No. 1404194-50-8) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure endows it with valuable properties that make it an essential building block for the development of novel drugs and advanced materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern scientific endeavors.